1-(3,4-Dibromo-5-oxo-2,5-dihydrofuran-2-yl)-3-phenylurea
CAS No.: 126801-20-5
Cat. No.: VC19118314
Molecular Formula: C11H8Br2N2O3
Molecular Weight: 376.00 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126801-20-5 |
|---|---|
| Molecular Formula | C11H8Br2N2O3 |
| Molecular Weight | 376.00 g/mol |
| IUPAC Name | 1-(3,4-dibromo-5-oxo-2H-furan-2-yl)-3-phenylurea |
| Standard InChI | InChI=1S/C11H8Br2N2O3/c12-7-8(13)10(16)18-9(7)15-11(17)14-6-4-2-1-3-5-6/h1-5,9H,(H2,14,15,17) |
| Standard InChI Key | ALYFSEUVPAQSFA-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)NC2C(=C(C(=O)O2)Br)Br |
Introduction
1-(3,4-Dibromo-5-oxo-2,5-dihydrofuran-2-yl)-3-phenylurea is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural sciences. Its unique molecular structure combines elements of dibrominated furan derivatives with a phenylurea moiety, suggesting interesting biological and chemical properties. The compound's molecular formula is C11H8Br2N2O3, indicating the presence of two bromine atoms, which may enhance its reactivity and biological activity .
Synthesis Methods
The synthesis of 1-(3,4-Dibromo-5-oxo-2,5-dihydrofuran-2-yl)-3-phenylurea typically involves the reaction of isocyanates with amines or other nucleophiles. This process is well-documented in studies focusing on urea derivatives and their applications in pharmaceuticals.
Biological Activities and Applications
1-(3,4-Dibromo-5-oxo-2,5-dihydrofuran-2-yl)-3-phenylurea belongs to the class of urea derivatives, which are widely studied for their biological activities, including herbicidal and fungicidal properties. These compounds often exhibit significant interactions with biological targets due to their ability to form hydrogen bonds.
Potential Applications
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Medicinal Chemistry: The compound's unique structure suggests potential applications in medicinal chemistry, particularly in the development of new drugs with specific biological activities.
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Agricultural Sciences: Its herbicidal and fungicidal properties make it a candidate for agricultural applications, such as pest control and crop protection.
Structural Elucidation
The structure of 1-(3,4-Dibromo-5-oxo-2,5-dihydrofuran-2-yl)-3-phenylurea has been elucidated using X-ray crystallography. This technique provides detailed information about the arrangement of atoms within the molecule. Software like ShelXT for structure solution and ShelXL for refinement are used to ensure accurate positioning of hydrogen atoms and other substituents.
Molecular Characteristics
| Property | Description |
|---|---|
| Molecular Formula | C11H8Br2N2O3 |
| Molecular Weight | 376.00 g/mol |
| CAS Number | 126801-20-5 |
| PubChem CID | 4232280 |
Synthesis and Characterization
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Synthesis Method: Reaction of isocyanates with amines or nucleophiles.
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Characterization Techniques: X-ray crystallography, NMR spectroscopy.
Biological Activity
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Potential Biological Targets: Herbicidal and fungicidal activities.
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Mechanism of Action: Involves forming hydrogen bonds with biological targets.
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